4-Fluoro-3-iodopyridin-2-amine

• IUPAC Name: 4-fluoro-3-iodopyridin-2-amine
• InChI: InChI=1S/C5H4FIN2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9)
• InChI Key: MJZYEINWKVOZEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1F)I)N
• Molecular Formula: C5H4FIN2
• Molecular Weight: 238.00 g/mol
• CAS No.: 1805602-68-9

Description

Synthesis Analysis

The synthesis of fluorinated pyridines, such as 4-Fluoro-3-iodopyridin-2-amine, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented. A selective synthesis of fluoropyridines remains a challenging problem.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of fluorine and iodine atoms attached to a pyridine ring. The unique structure of this compound contributes to its physical and chemical properties.

Chemical Reactions Analysis

Fluoropyridines, including this compound, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring. They are usually less reactive than their chlorinated and brominated analogues.

Physical And Chemical Properties Analysis

This compound has a predicted density of 2.139±0.06 g/cm3 and a predicted boiling point of 291.4±40.0 °C. More detailed physical and chemical properties may require further experimental studies.

Scientific Research Applications

• Selective Amination in Palladium-Catalyzed Reactions : Koley, Schnürch, and Mihovilovic (2010) discuss the selective C-N cross-coupling of 2-fluoro-4-iodopyridine with aromatic amines. This process, facilitated by microwave irradiation, allows for the selective formation of C-N bonds at specific positions in the pyridine ring, demonstrating the utility of 4-Fluoro-3-iodopyridin-2-amine in creating specific molecular structures under controlled conditions (Koley, Schnürch & Mihovilovic, 2010).

• Aminocarbonylation of Nitrogen-Containing Iodo-Heteroaromatics : Takács, Jakab, Petz, and Kollár (2007) explored the aminocarbonylation of various iodopyridines, including 3-iodopyridine, using palladium catalysis. This method leads to the synthesis of N-substituted nicotinamides and other biologically important compounds, highlighting another application in the context of medicinal chemistry (Takács, Jakab, Petz & Kollár, 2007).

• Synthesis of Amino-Substituted Pyridylglyoxylamides : Szőke, Takács, Berente, Petz, and Kollár (2016) focused on the palladium-catalysed aminocarbonylation of iodopyridine model compounds, including 4-amino-3-iodopyridine. Their findings emphasize the versatility of these compounds in synthesizing various pyridine derivatives, which are useful in creating diverse molecular structures (Szőke, Takács, Berente, Petz & Kollár, 2016).

• Metalation and Ortho-Lithiation of Iodopyridines : Rocca, Cochennec, Marsais, Thomas‐Dit‐Dumont, Mallet, Godard, and Quéguiner (1993) achieved the first metalation of aryl iodides through LDA at low temperature. Their study illustrates the potential of using this compound in complex organic synthesis processes, particularly in the synthesis of fused polyaromatic alkaloids (Rocca et al., 1993).

• Isomerization and Structural Manipulation of Halopyridines : Schlosser and Bobbio (2002) discussed the hydrolysis and conversion of chloro-fluoro-iodopyridine intermediates to create various pyridinecarboxylic acids and iodopyridines. This study provides insight into the structural flexibility and chemical manipulation possible with this compound (Schlosser & Bobbio, 2002).

Future Directions

Fluoropyridines, including 4-Fluoro-3-iodopyridin-2-amine, have potential applications in various fields such as agriculture and pharmaceuticals. They are of interest for the development of new agricultural products with improved physical, biological, and environmental properties. In the pharmaceutical industry, fluoropyridines are used in the synthesis of drugs. It is expected that many novel applications of fluoropyridines will be discovered in the future.

Mechanism of Action

Target of Action

Similar compounds like 3-amino-4-iodopyridine and 2-chloro-3-iodopyridin-4-amine have been noted to act as versatile nucleophiles and electrophiles .

Mode of Action

It can be inferred from related compounds that the amine group, being a lone pair donor, can engage in nucleophilic substitution reactions, making it a key participant in the formation of carbon-nitrogen bonds .

Biochemical Pathways

Fluoropyridines in general have been noted for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .